1-(4-(6-(4-Isopropylpiperazin-1-yl)pyridazin-3-yl)phenyl)ethanone

• CAS RN: 919493-61-1
• Molecular Formula: C19H24N4O
• Molecular Weight: 324.4 g/mol
• IUPAC Name: 1-[4-[6-(4-propan-2-ylpiperazin-1-yl)pyridazin-3-yl]phenyl]ethanone
• InChI: InChI=1S/C19H24N4O/c1-14(2)22-10-12-23(13-11-22)19-9-8-18(20-21-19)17-6-4-16(5-7-17)15(3)24/h4-9,14H,10-13H2,1-3H3
• InChI Key: CZGHKQRLLQNKMW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCN(CC1)C2=NN=C(C=C2)C3=CC=C(C=C3)C(=O)C

Description

1-(4-(6-(4-Isopropylpiperazin-1-yl)pyridazin-3-yl)phenyl)ethanone is a useful research compound. Its molecular formula is C19H24N4O and its molecular weight is 324.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 4-[6-(4-isopropylpiperazin-1-yl)pyridazin-3-yl]benzonitrile (0.36 g, 1.17 mmol, prepared by a similar procedure to that described in Example 1) in dry THF (5 mL) was added a 1.4 M methylmagnesium bromide solution in toluene/THF. The reaction mixture was stirred at room temperature for 24 h, 1 M hydrochloric acid (7 mL) was added and the solution stirred for 1 h. The mixture was made alkaline by addition of excess NaHCO3 solution and extracted with dichloromethane. The organic phase was dried over magnesium sulphate, the solvent was removed and the solid was re-crystallized from ethanol to give the title compound, 163 mg (43%).